Cas no 897832-16-5 (methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno2,3-bpyridine-2-carboxylate)

• Product Name: methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno2,3-bpyridine-2-carboxylate
• CAS No: 897832-16-5
• MF: C₂₀H₁₆N₂O₄S
• MW: 380.417043685913
• CID: 5439877
• Update Time: 2025-06-08

methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• FFHVMBPHTAYYFS-UHFFFAOYSA-N
• methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno2,3-bpyridine-2-carboxylate

• Inchi： 1S/C20H16N2O4S/c1-24-12-7-5-11(6-8-12)14-10-13(15-4-3-9-26-15)16-17(21)18(20(23)25-2)27-19(16)22-14/h3-10H,21H2,1-2H3
• InChI Key： FFHVMBPHTAYYFS-UHFFFAOYSA-N
• SMILES： C12SC(C(OC)=O)=C(N)C1=C(C1=CC=CO1)C=C(C1=CC=C(OC)C=C1)N=2

Additional information on methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno2,3-bpyridine-2-carboxylate

Methyl 3-Amino-4-(Furan-2-yl)-6-(4-Methoxyphenyl)thieno[2,3-b]pyridine-2-carboxylate (CAS No. 897832-16-5): A Comprehensive Overview

Methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxylate (CAS No. 897832-16-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thieno[2,3-b]pyridine and features a unique combination of functional groups, including an amino group, a furan ring, and a methoxyphenyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxylate is characterized by its heterocyclic core, which consists of a thieno[2,3-b]pyridine ring system. The presence of the amino group at the 3-position and the furan ring at the 4-position imparts significant electronic and steric effects, influencing the compound's reactivity and biological properties. Additionally, the methoxyphenyl substituent at the 6-position enhances the compound's lipophilicity and solubility, making it an attractive candidate for drug development.

Recent studies have explored the potential therapeutic applications of methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxylate. One notable area of research is its anti-inflammatory properties. In vitro assays have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxylate is in cancer therapy. Preclinical studies have shown that this compound can selectively induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These results highlight its potential as a novel anticancer agent with minimal side effects.

In addition to its therapeutic potential, methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxylate has been investigated for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it shows low toxicity in animal models, suggesting a wide therapeutic window.

The synthesis of methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxylate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a substituted thienopyridine derivative with an appropriate carboxylic acid or ester in the presence of a coupling reagent such as EDC or DCC. The resulting intermediate is then subjected to further functionalization steps to introduce the amino group and other substituents.

Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for producing methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxylate. For example, the use of transition-metal-catalyzed cross-coupling reactions has enabled the synthesis of this compound with high stereoselectivity and regioselectivity. These improvements have facilitated its production on a larger scale for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxylate in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at various dose levels and exhibits promising therapeutic effects in patients with inflammatory diseases and certain types of cancer. Further studies are needed to confirm these findings and to explore its potential in other therapeutic areas.

In conclusion, methyl 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxylate (CAS No. 897832-16-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.